Cas no 343786-81-2 (1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester)

1-Piperidinecarboxylic  acid,  3,4-dihydroxy-,  methyl  ester structure
343786-81-2 structure
Product Name:1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester
CAS No:343786-81-2
MF:C7H13NO4
MW:175.182422399521
CID:919048
Update Time:2024-06-14

1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester
    • Inchi: 1S/C7H13NO4/c1-12-7(11)8-3-2-5(9)6(10)4-8/h5-6,9-10H,2-4H2,1H3
    • InChI Key: ZUYMXDQVHGXYTA-UHFFFAOYSA-N
    • SMILES: N1(C(OC)=O)CCC(O)C(O)C1

Computed Properties

  • Exact Mass: 175.084
  • Monoisotopic Mass: 175.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70A^2
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